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Compound of Interest

Compound Name: 2'-O-Tosyladenosine

Cat. No.: B8282233

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of various adenosine analogs starting from the key intermediate, 2'-O-Tosyladenosine. This
versatile precursor allows for the introduction of a wide range of functional groups at the 2'-
position of the ribose sugar, leading to the generation of novel nucleoside analogs with
potential therapeutic applications.

Introduction

2'-O-Tosyladenosine is a pivotal starting material in nucleoside chemistry. The tosyl group at
the 2'-position acts as an excellent leaving group, facilitating nucleophilic substitution reactions.
This allows for the strategic introduction of various substituents, leading to the synthesis of a
diverse library of adenosine analogs. These analogs are crucial for structure-activity
relationship (SAR) studies in drug discovery programs targeting enzymes and receptors that
recognize adenosine, such as kinases, polymerases, and G-protein coupled receptors. The
protocols outlined below describe the synthesis of key adenosine analogs, including 2'-azido-2'-
deoxyadenosine, a precursor to 2'-amino-2'-deoxyadenosine, and the direct synthesis of 9-3-D-
arabinofuranosyladenosine (ara-A).

Key Synthetic Pathways from 2'-O-Tosyladenosine
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The primary transformations of 2'-O-Tosyladenosine involve nucleophilic displacement of the
tosyl group. The choice of nucleophile dictates the resulting 2'-substituent. Additionally,
intramolecular reactions can lead to important arabino-configured nucleosides.
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Reaction Setup

Dissolve 2'-O-Tosyladenosine
in DMF

:

Add Lithium Azide (LIN3)

Reaction

y

Heat reaction mixture

Work-up and Purification

Cool to room temperature

'

Evaporate solvent

'

Purify by column chromatography
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Reaction Setup

Dissolve 2'-Azido-2'-deoxyadenosine
in Methanol

:

Add Palladium on Carbon (Pd/C) catalyst

Reac¢tion

Hydrogenate the mixture

Work-up and Purification

y

Filter to remove catalyst

l

Evaporate solvent

l

Purify by recrystallization or chromatography

'8-Carb0xam|d0_- Cyelic Intermediate Hydrolysis > 9-B-D-arabinofuranosyladenine
2'-O-tosyladenosine (ara-A)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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